Cas no 100933-54-8 (2-Bromo-4-butylpyridine)

• Product Name: 2-Bromo-4-butylpyridine
• CAS No: 100933-54-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 2866724
• PubChem ID: 13452229
• Update Time: 2025-04-21

2-Bromo-4-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 100933-54-8
• SCHEMBL3129833
• 2-bromo-4-butylpyridine
• DB-409259
• 2-Bromo-4-butylpyridine

• Inchi： 1S/C9H12BrN/c1-2-3-4-8-5-6-11-9(10)7-8/h5-7H,2-4H2,1H3
• InChI Key： AKLZKZDFOCPCGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CCCC

Computed Properties

• Exact Mass: 213.01531Da
• Monoisotopic Mass: 213.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų